![molecular formula C13H15FN2O B2846012 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile CAS No. 1409706-48-4](/img/structure/B2846012.png)
5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile
Description
5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile is a chemical compound with the molecular formula C19H26BFN2O3 . It has a molecular weight of 360.24 .
Molecular Structure Analysis
The InChI code for 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile is 1S/C19H26BFN2O3/c1-18(2)19(3,4)26-20(25-18)15-12-17(14(13-22)11-16(15)21)24-10-9-23-7-5-6-8-23/h11-12H,5-10H2,1-4H3 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 360.24 . Its IUPAC name is 5-fluoro-2-(2-(pyrrolidin-1-yl)ethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile .Scientific Research Applications
Pharmacological Research
5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile is often used in pharmacological studies to investigate its potential as a therapeutic agent. Researchers explore its interactions with various biological targets, such as receptors and enzymes, to understand its efficacy and safety profile. This compound’s unique structure allows it to bind selectively to certain receptors, making it a valuable tool in drug discovery and development .
Neuroscience Studies
In neuroscience, this compound is utilized to study its effects on the central nervous system. It can be used to modulate neurotransmitter systems, providing insights into the mechanisms of neurological disorders. Researchers use it to investigate potential treatments for conditions like depression, anxiety, and schizophrenia by observing its impact on brain chemistry and behavior .
Chemical Biology
Chemical biologists employ 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile to probe biological systems at the molecular level. Its ability to interact with specific proteins and nucleic acids makes it a powerful tool for studying cellular processes. This application helps in elucidating the roles of various biomolecules in health and disease, contributing to the development of targeted therapies .
Medicinal Chemistry
In medicinal chemistry, this compound is used to design and synthesize new drugs. Its structure serves as a scaffold for creating analogs with improved pharmacokinetic and pharmacodynamic properties. Researchers modify its chemical structure to enhance its potency, selectivity, and metabolic stability, aiming to develop more effective and safer medications .
properties
IUPAC Name |
5-fluoro-2-(2-pyrrolidin-1-ylethoxy)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2O/c14-12-3-4-13(11(9-12)10-15)17-8-7-16-5-1-2-6-16/h3-4,9H,1-2,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQCOSTCTSLFTSV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CCOC2=C(C=C(C=C2)F)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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